Ethyl 3-(methylamino)cyclobutane-1-carboxylate

• IUPAC Name: ethyl 3-(methylamino)cyclobutane-1-carboxylate
• InChI: InChI=1S/C8H15NO2/c1-3-11-8(10)6-4-7(5-6)9-2/h6-7,9H,3-5H2,1-2H3
• InChI Key: VLGPCSASGVDXOG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC(C1)NC
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• CAS No.: 2154309-93-8

Description

Ethyl 3-(methylamino)cyclobutane-1-carboxylate is an organic compound with the molecular formula C8H15NO2 It is a derivative of cyclobutane, featuring an ethyl ester and a methylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3-(methylamino)cyclobutane-1-carboxylate typically involves the reaction of cyclobutane derivatives with ethyl esters and methylamine. One common method includes the reaction of ethyl 3-bromocyclobutane-1-carboxylate with methylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as distillation and crystallization.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-(methylamino)cyclobutane-1-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The methylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Ethyl 3-(methylamino)cyclobutane-1-carboxylate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 3-(methylamino)cyclobutane-1-carboxylate involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

Ethyl 3-aminocyclobutane-1-carboxylate: Similar structure but lacks the methyl group on the amino group.

Methyl 3-(methylamino)cyclobutane-1-carboxylate: Similar structure but has a methyl ester instead of an ethyl ester.

Cyclobutane-1,3-dicarboxylate derivatives: Compounds with similar cyclobutane core but different functional groups.

Uniqueness

This compound is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties